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Compound of Interest

Compound Name: 3-Nitrophenol

Cat. No.: B1666305 Get Quote

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This technical guide provides a detailed examination of the molecular structure and

molecular weight of 3-Nitrophenol, a key intermediate in various synthetic processes. All

quantitative data is presented in structured tables for ease of reference and comparison.

Molecular Formula and Weight
The molecular formula for 3-Nitrophenol is C₆H₅NO₃.[1][2][3][4][5][6][7][8][9] The molecular

weight is a critical parameter in experimental design and analysis, derived from the sum of the

atomic weights of its constituent atoms. The table below summarizes the standard atomic

weights of the elements present in 3-Nitrophenol.

Element Symbol Quantity
Standard Atomic
Weight (amu)

Carbon C 6 12.011[10][11][12]

Hydrogen H 5 1.008[13][14][15][16]

Nitrogen N 1 14.007[17][18][19][20]

Oxygen O 3
15.999[21][22][23][24]

[25]
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The calculated molecular weight of 3-Nitrophenol, based on these atomic weights, is 139.11

g/mol .[3][5][6][7] This value is consistent with figures cited in various chemical databases and

supplier specifications.[3][4][5][6][7]

Molecular Structure
The structural arrangement of atoms within a molecule dictates its chemical properties and

reactivity. 3-Nitrophenol consists of a benzene ring substituted with a hydroxyl group (-OH)

and a nitro group (-NO₂) at positions 1 and 3, respectively. This substitution pattern is also

referred to as the meta position.

To visually represent this structure, a diagram has been generated using the Graphviz DOT

language, adhering to the specified formatting requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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